N-{[5-(4-chlorophenyl)-2-furyl]methyl}-2-propen-1-amine hydrochloride

• IUPAC Name: N-[[5-(4-chlorophenyl)furan-2-yl]methyl]prop-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C14H14ClNO.ClH/c1-2-9-16-10-13-7-8-14(17-13)11-3-5-12(15)6-4-11;/h2-8,16H,1,9-10H2;1H
• InChI Key: AVONITOMPVPQTK-UHFFFAOYSA-N
• Canonical SMILES: C=CCNCC1=CC=C(O1)C2=CC=C(C=C2)Cl.Cl
• Molecular Formula: C14H15Cl2NO
• Molecular Weight: 284.2 g/mol

Description

N-{[5-(4-chlorophenyl)-2-furyl]methyl}-2-propen-1-amine hydrochloride is a chemical compound that belongs to the class of phenethylamines. This compound has been synthesized and studied extensively for its potential applications in scientific research.

Scientific Research Applications

N-{[5-(4-chlorophenyl)-2-furyl]methyl}-2-propen-1-amine hydrochloride has been studied for its potential applications in scientific research. It has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. Additionally, it has been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.

Mechanism of Action

The exact mechanism of action of N-{[5-(4-chlorophenyl)-2-furyl]methyl}-2-propen-1-amine hydrochloride is not fully understood. However, it has been suggested that it works by modulating the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain.
Biochemical and Physiological Effects:
N-{[5-(4-chlorophenyl)-2-furyl]methyl}-2-propen-1-amine hydrochloride has been found to have anti-inflammatory and analgesic effects. It has also been shown to have anxiolytic and antidepressant effects. Additionally, it has been found to have antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[5-(4-chlorophenyl)-2-furyl]methyl}-2-propen-1-amine hydrochloride in lab experiments is its potential therapeutic applications. However, one limitation is that its mechanism of action is not fully understood, making it difficult to determine its exact effects.

Future Directions

There are several future directions for the study of N-{[5-(4-chlorophenyl)-2-furyl]methyl}-2-propen-1-amine hydrochloride. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of pain, inflammation, and psychiatric disorders. Another direction is to study its mechanism of action in more detail, in order to better understand its effects and potential applications. Additionally, further studies could be conducted to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-{[5-(4-chlorophenyl)-2-furyl]methyl}-2-propen-1-amine hydrochloride involves the reaction of 4-chlorobenzaldehyde with furfural in the presence of sodium hydroxide and ethanol. The resulting product is then reacted with propargylamine in the presence of palladium on carbon and hydrogen gas to yield N-{[5-(4-chlorophenyl)-2-furyl]methyl}-2-propen-1-amine hydrochloride.